Cas no 1250677-63-4 (1-(3,5-difluoro-2-hydroxyphenyl)-2-methylpropan-1-one)

• Product Name: 1-(3,5-difluoro-2-hydroxyphenyl)-2-methylpropan-1-one
• CAS No: 1250677-63-4
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6584883
• PubChem ID: 62378846
• Update Time: 2025-11-01

1-(3,5-difluoro-2-hydroxyphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoro-2-hydroxyphenyl)-2-methylpropan-1-one
• 1-Propanone, 1-(3,5-difluoro-2-hydroxyphenyl)-2-methyl-
• AKOS011665252
• EN300-1276863
• 1250677-63-4

• Inchi： 1S/C10H10F2O2/c1-5(2)9(13)7-3-6(11)4-8(12)10(7)14/h3-5,14H,1-2H3
• InChI Key： XZIBIHUKCYPJFJ-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(F)=C1O)(=O)C(C)C

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 249.4±35.0 °C(Predicted)
• pka: 6.87±0.50(Predicted)

Additional information on 1-(3,5-difluoro-2-hydroxyphenyl)-2-methylpropan-1-one

1-(3,5-Difluoro-2-Hydroxyphenyl)-2-Methylpropan-1-One: A Comprehensive Overview

1-(3,5-Difluoro-2-Hydroxyphenyl)-2-Methylpropan-1-One, identified by the CAS Registry Number 1250677-63-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a fluorinated aromatic ring and a ketone group, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways and its potential as a precursor for advanced materials.

The molecular structure of 1-(3,5-Difluoro-2-Hydroxyphenyl)-2-Methylpropan-1-One comprises a substituted phenol moiety with two fluorine atoms at the 3 and 5 positions and a hydroxyl group at the 2 position. This arrangement imparts unique electronic properties to the molecule, making it a valuable substrate for various chemical transformations. The ketone group at the alpha position further enhances its reactivity, enabling it to participate in reactions such as nucleophilic additions and enolate formations.

Recent research has focused on the synthesis of this compound through efficient methodologies. For instance, studies have explored the use of Friedel-Crafts acylation followed by selective fluorination to construct the desired aromatic system. These methods not only improve yield but also ensure high purity, which is critical for downstream applications.

In terms of applications, 1-(3,5-Difluoro-2-Hydroxyphenyl)-2-Methylpropan-1-One has shown promise in the pharmaceutical industry. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic agents. Additionally, its ability to modulate enzyme activity has led to investigations into its role in treating metabolic disorders.

The environmental impact of this compound has also been a topic of recent research. Studies have examined its biodegradation pathways under various conditions, highlighting its potential for safe disposal and minimizing ecological risks. These findings underscore the importance of sustainable practices in chemical manufacturing.

In conclusion, 1-(3,5-Difluoro-2-Hydroxyphenyl)-2-Methylpropan-1-One (CAS No. 1250677-63-4) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.